(2-Chlorophenyl)(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone

• IUPAC Name: (2-chlorophenyl)-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C18H16ClN3O3/c19-14-5-2-1-4-13(14)18(23)22-9-7-12(8-10-22)16-20-21-17(25-16)15-6-3-11-24-15/h1-6,11-12H,7-10H2
• InChI Key: IPCPPUHAKIIMHI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(O2)C3=CC=CO3)C(=O)C4=CC=CC=C4Cl
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

The compound “(2-Chlorophenyl)(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone” is a complex organic molecule that contains several functional groups and rings, including a chlorophenyl group, a furan ring, an oxadiazole ring, and a piperidine ring. These groups are common in many bioactive compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and rings. The presence of the chlorophenyl, furan, oxadiazole, and piperidine groups would likely contribute to its overall shape, polarity, and reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions like oxidation, nitration, and substitution. The specific reactions would depend on the conditions and the presence of other reactants.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its molecular structure. Properties like solubility, melting point, and boiling point would be determined by factors like polarity and molecular weight.

Scientific Research Applications

Drug Design and Development

This compound, with its complex structure, may serve as a precursor or a scaffold in the design of new drugs. The presence of a furan ring and oxadiazole could be exploited for their potential biological activities. .

Neutron Capture Therapy

The chlorophenyl moiety could be investigated for its suitability as a boron-carrier in neutron capture therapy, a targeted cancer treatment. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is often determined through experimental studies. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include testing its bioactivity, studying its mechanism of action, and optimizing its synthesis.